Cas no 2229444-32-8 (1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine)

1-(3,5-Dichlorophenyl)-4,4-difluorocyclohexan-1-amine is a fluorinated cyclohexylamine derivative featuring a dichlorophenyl substituent. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, combining halogenated aromatic and fluorinated aliphatic moieties. The presence of fluorine atoms enhances metabolic stability and lipophilicity, potentially improving bioavailability. The dichlorophenyl group may contribute to selective binding interactions, making it a candidate for further exploration in drug discovery or crop protection applications. Its well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship studies. The compound is typically handled under controlled conditions due to its reactive functional groups.
1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine structure
2229444-32-8 structure
Product Name:1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine
CAS No:2229444-32-8
MF:C12H13Cl2F2N
MW:280.14112830162
CID:5846807
PubChem ID:165850699
Update Time:2025-06-10

1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine
    • 2229444-32-8
    • EN300-1949975
    • Inchi: 1S/C12H13Cl2F2N/c13-9-5-8(6-10(14)7-9)11(17)1-3-12(15,16)4-2-11/h5-7H,1-4,17H2
    • InChI Key: ZHXGAENWYSSZAV-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1)C1(CCC(CC1)(F)F)N)Cl

Computed Properties

  • Exact Mass: 279.0393111g/mol
  • Monoisotopic Mass: 279.0393111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26Ų

1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1949975-0.05g
1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine
2229444-32-8
0.05g
$1008.0 2023-09-17
Enamine
EN300-1949975-0.1g
1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine
2229444-32-8
0.1g
$1056.0 2023-09-17
Enamine
EN300-1949975-0.25g
1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine
2229444-32-8
0.25g
$1104.0 2023-09-17
Enamine
EN300-1949975-0.5g
1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine
2229444-32-8
0.5g
$1152.0 2023-09-17
Enamine
EN300-1949975-1.0g
1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine
2229444-32-8
1g
$1572.0 2023-05-27
Enamine
EN300-1949975-2.5g
1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine
2229444-32-8
2.5g
$2351.0 2023-09-17
Enamine
EN300-1949975-5.0g
1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine
2229444-32-8
5g
$4557.0 2023-05-27
Enamine
EN300-1949975-10.0g
1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine
2229444-32-8
10g
$6758.0 2023-05-27
Enamine
EN300-1949975-1g
1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine
2229444-32-8
1g
$1200.0 2023-09-17
Enamine
EN300-1949975-5g
1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine
2229444-32-8
5g
$3479.0 2023-09-17

Additional information on 1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine

Introduction to 1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine (CAS No: 2229444-32-8)

1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229444-32-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclohexane core substituted with fluorine and chlorine atoms, alongside an amine functional group. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine consists of a cyclohexane ring substituted at the 4-position with two fluorine atoms and at the 1-position with an amine group (-NH₂). The phenyl ring attached to the cyclohexane at the 1-position is further substituted with two chlorine atoms at the 3rd and 5th positions. This particular arrangement of substituents imparts unique electronic and steric properties to the molecule, which are critical for its potential biological activity.

In recent years, there has been a growing interest in fluorinated and chlorinated heterocyclic compounds due to their enhanced metabolic stability, improved binding affinity, and increased lipophilicity. These properties are particularly valuable in the design of small-molecule drugs that require efficient absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of both fluorine and chlorine atoms in 1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine suggests that it may exhibit favorable pharmacokinetic characteristics, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The cyclohexane ring provides a rigid framework that can be modified to target specific biological receptors or enzymes. Additionally, the amine group offers opportunities for further functionalization through reactions such as coupling or derivatization, allowing researchers to fine-tune the properties of the molecule for optimal biological activity.

Recent studies have highlighted the importance of fluorinated compounds in the development of next-generation therapeutics. For instance, fluorine atoms can influence the electronic properties of a molecule, leading to improved binding interactions with biological targets. Similarly, chlorine substituents can enhance metabolic stability by preventing rapid degradation. The combination of these elements in 1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine makes it a promising candidate for further investigation.

The pharmaceutical industry has increasingly focused on identifying novel compounds that can modulate biological pathways associated with various diseases. 1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine has shown potential in preliminary studies as a modulator of enzymes involved in inflammation and pain signaling. Its structural features suggest that it may interact with targets such as cyclooxygenase (COX) or other enzymes implicated in inflammatory responses. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In addition to its potential applications in drug development, this compound may also find utility in materials science and industrial chemistry. The unique electronic properties conferred by its fluorine and chlorine substituents make it a candidate for use in advanced materials or as an intermediate in synthetic processes. Researchers are exploring its reactivity under various conditions to uncover new synthetic pathways that could be leveraged in industrial applications.

The synthesis of 1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed reactions or photochemical methods may be employed to achieve optimal results. Understanding the synthetic pathways allows researchers to produce this compound on a larger scale for further testing and commercialization.

Evaluation of 1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine involves rigorous testing across multiple parameters including solubility, stability, and toxicity. These assessments are crucial for determining its feasibility as a lead compound or intermediate in pharmaceutical applications. Collaborative efforts between academic researchers and industry scientists have accelerated the process of evaluating such compounds by leveraging computational modeling and high-throughput screening techniques.

The future prospects for 1-(3,5-dichlorophenyl)-4,4-difluorocyclohexan-1-amine are promising given its unique structural features and potential biological activities. Continued research is expected to uncover new therapeutic applications and synthetic methodologies that could enhance its value in pharmaceutical development. As interest in fluorinated and chlorinated compounds grows, this molecule is likely to play an increasingly significant role in drug discovery efforts worldwide.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm